1-(azepan-1-yl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(azepan-1-yl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone” is a complex organic molecule. It contains several functional groups and rings, including an azepane ring, a triazolopyrimidine ring, and a thioether linkage .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several rings and functional groups. The azepane ring provides a seven-membered cyclic structure, while the triazolopyrimidine ring contains a fused five- and six-membered ring system with multiple nitrogen atoms . The exact structure would need to be confirmed with techniques such as NMR or X-ray crystallography .Scientific Research Applications
Synthesis and Characterization
- Synthetic Techniques and Spectroscopic Characterization : Studies on related compounds often involve sophisticated synthetic routes and detailed spectroscopic characterization, including IR, NMR, and MS studies. For instance, Govindhan et al. (2017) detailed the synthesis of a compound using a click chemistry approach, followed by characterization through various spectroscopic techniques and analysis of its thermal stability and crystal structure using TGA, DSC, and XRD analysis (Govindhan et al., 2017).
Biological Applications
- Cytotoxicity and Docking Studies : Some compounds exhibit cytotoxic properties and have been evaluated for their potential biological applications. The binding analysis between synthesized molecules and human serum albumin, for example, can provide insights into their pharmacokinetic properties, which is crucial for further biological and medicinal applications. Docking studies help elucidate the interactions of new molecules with proteins (Govindhan et al., 2017).
Chemical Characterization and Potential Applications
- Chemical Characterisation and Potential for New Molecule Development : Other research efforts focus on the chemical characterization of new diheteroaryl derivatives, exploring their potential in developing new molecules with desirable properties. For example, Mabkhot et al. (2011) treated a specific ethanone derivative with dimethylformamide dimethyl acetal to afford enaminone derivatives, leading to the synthesis of compounds with bis-pyrimidine, bis-pyrazole, and other diheteroaryl structures (Mabkhot et al., 2011).
Future Directions
Properties
IUPAC Name |
1-(azepan-1-yl)-2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN6OS/c20-15-7-5-14(6-8-15)11-26-18-17(23-24-26)19(22-13-21-18)28-12-16(27)25-9-3-1-2-4-10-25/h5-8,13H,1-4,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWFXJPVSNPWTRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.